![molecular formula C12H17N5O2S B4421159 N-(tert-butyl)-2-methyl-5-(1H-tetrazol-1-yl)benzenesulfonamide](/img/structure/B4421159.png)
N-(tert-butyl)-2-methyl-5-(1H-tetrazol-1-yl)benzenesulfonamide
Overview
Description
N-(tert-butyl)-2-methyl-5-(1H-tetrazol-1-yl)benzenesulfonamide, commonly known as TBN-T, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. TBN-T is a sulfonamide-based compound that is synthesized through a multistep process involving the reaction of tert-butylamine, methyl iodide, and sodium azide.
Mechanism of Action
TBN-T's mechanism of action is not fully understood, but it is believed to involve the inhibition of carbonic anhydrase enzymes. Carbonic anhydrase enzymes play a crucial role in the regulation of pH in various biological systems, and their inhibition can lead to a decrease in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects
TBN-T has been shown to have a range of biochemical and physiological effects, including the inhibition of carbonic anhydrase enzymes, the induction of apoptosis in cancer cells, and the inhibition of angiogenesis. TBN-T has also been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of TBN-T is its ease of synthesis, making it readily available for use in laboratory experiments. TBN-T is also stable under a wide range of conditions, making it suitable for use in various experimental setups. However, TBN-T's mechanism of action is not fully understood, and its potential side effects on biological systems are not well characterized, highlighting the need for further research.
Future Directions
There are several future directions for TBN-T research, including its use as a potential cancer therapy, its application in the development of enzyme inhibitors, and its use as a probe for enzyme activity. Further research is also needed to fully understand TBN-T's mechanism of action and potential side effects on biological systems. Overall, TBN-T is a promising compound with a wide range of potential applications in scientific research.
Scientific Research Applications
TBN-T has a wide range of scientific research applications, including its use as a reagent in organic synthesis, a ligand in metal-catalyzed reactions, and a probe for enzyme activity. TBN-T has also been studied for its potential use in cancer therapy, as it has been shown to inhibit the growth of cancer cells in vitro.
properties
IUPAC Name |
N-tert-butyl-2-methyl-5-(tetrazol-1-yl)benzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N5O2S/c1-9-5-6-10(17-8-13-15-16-17)7-11(9)20(18,19)14-12(2,3)4/h5-8,14H,1-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SETDVZRDELZUSP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N2C=NN=N2)S(=O)(=O)NC(C)(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17N5O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.36 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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